Cas no 14803-74-8 (Carbamic acid,1,2-phenylenebis-, dimethyl ester (9CI))

• Product Name: Carbamic acid,1,2-phenylenebis-, dimethyl ester (9CI)
• CAS No: 14803-74-8
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• CID: 152723
• PubChem ID: 255880
• Update Time: 2025-04-19

Carbamic acid,1,2-phenylenebis-, dimethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,1,2-phenylenebis-, dimethyl ester (9CI)
• methyl N-[2-(methoxycarbonylamino)phenyl]carbamate
• AC1L5TE5
• AC1Q605O
• CTK4C5675
• dimethyl benzene-1,2-diylbiscarbamate
• NCIOpen2_004384
• NSC81866
• dimethyl 1,2-phenylenebiscarbamate
• Dimethyl N,N'-(1,2-phenylene)dicarbamate
• AKOS003442140
• HMS1589D13
• SR-01000255345
• 14803-74-8
• DTXSID40292346
• NSC-81866
• SR-01000255345-1
• SCHEMBL11659356

• Inchi： 1S/C10H12N2O4/c1-15-9(13)11-7-5-3-4-6-8(7)12-10(14)16-2/h3-6H,1-2H3,(H,11,13)(H,12,14)
• InChI Key： GTVVGJHYDWSUHA-UHFFFAOYSA-N
• SMILES： O(C)C(NC1C=CC=CC=1NC(=O)OC)=O

Computed Properties

• Exact Mass: 224.07976
• Monoisotopic Mass: 224.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• PSA: 76.66